Cas no 2168211-51-4 (4-(6-methylpiperidin-3-yl)benzoic acid)

• Product Name: 4-(6-methylpiperidin-3-yl)benzoic acid
• CAS No: 2168211-51-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5817716
• PubChem ID: 165501961
• Update Time: 2025-05-24

4-(6-methylpiperidin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-methylpiperidin-3-yl)benzoic acid
• 2168211-51-4
• EN300-1476846

• Inchi： 1S/C13H17NO2/c1-9-2-3-12(8-14-9)10-4-6-11(7-5-10)13(15)16/h4-7,9,12,14H,2-3,8H2,1H3,(H,15,16)
• InChI Key： IOTVRYFNVZHNNT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1CNC(C)CC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(6-methylpiperidin-3-yl)benzoic acid

4-(6-Methylpiperidin-3-yl)Benzoic Acid (CAS No. 2168211-51-4): An Emerging Compound in Medicinal Chemistry

4-(6-Methylpiperidin-3-yl)benzoic acid (CAS No. 2168211-51-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of substituted benzoic acids, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The methylpiperidine moiety in 4-(6-methylpiperidin-3-yl)benzoic acid contributes to its pharmacological profile by enhancing its lipophilicity and bioavailability. Recent studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-(6-methylpiperidin-3-yl)benzoic acid could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 4-(6-methylpiperidin-3-yl)benzoic acid has also been investigated for its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The benzoic acid scaffold in 4-(6-methylpiperidin-3-yl)benzoic acid is known for its ability to cross cell membranes and interact with intracellular targets. This property makes it an attractive candidate for drug development, as it can potentially reach and modulate targets that are difficult to access with traditional small molecules. Moreover, the methylpiperidine substituent enhances the compound's stability and reduces its metabolic degradation, thereby improving its overall pharmacokinetic profile.

Recent advances in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationship (SAR) of 4-(6-methylpiperidin-3-yl)benzoic acid. These studies have identified key structural features that are essential for its biological activity, such as the orientation of the methyl group on the piperidine ring and the position of the benzoic acid moiety. This information can be used to guide the design of more potent and selective analogs for further therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(6-methylpiperidin-3-yl)benzoic acid in various disease models. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety and potential side effects of this compound.

In conclusion, 4-(6-methylpiperidin-3-yl)benzoic acid (CAS No. 2168211-51-4) represents a promising lead compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of drug discovery.